Cas no 1936560-36-9 ({8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol)

• Product Name: {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol
• CAS No: 1936560-36-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD30486675
• CID: 5153158
• PubChem ID: 127018348
• Update Time: 2025-05-23

{8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonane-2-methanol, 8,8-dimethyl-
• {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol

• MDL： MFCD30486675
• Inchi： 1S/C10H18O3/c1-9(2)6-10(7-12-9)4-3-8(5-11)13-10/h8,11H,3-7H2,1-2H3
• InChI Key： SJFAJDOTQSTNBY-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)(C)OC2)CCC1CO

Additional information on {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol

Introduction to {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol (CAS No. 1936560-36-9)

{8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol is a fascinating compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1936560-36-9, belongs to a class of spirocyclic ethers that exhibit unique chemical and biological properties. The presence of multiple functional groups, including hydroxyl and methyl groups, makes it a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

The molecular framework of {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol consists of a spirocyclic core formed by the intersection of two heterocyclic rings—a dioxane ring and a nonane ring. This spirocyclic structure imparts rigidity to the molecule, which can be advantageous in designing molecules with specific binding affinities and stabilities. The compound's stereochemistry is also of interest, as the spatial arrangement of its atoms can significantly influence its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies on {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol have revealed that its spirocyclic core can adopt multiple conformations, depending on the environment. These conformational changes can affect its interactions with biological targets, making it a promising scaffold for developing novel therapeutic agents.

In the realm of drug discovery, the hydroxyl group in {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol serves as a key site for further functionalization. Researchers have explored various strategies to modify this group, including etherification and esterification, to create derivatives with enhanced pharmacological properties. For instance, derivatives with improved solubility or metabolic stability have been synthesized and evaluated for their potential in treating various diseases.

The compound's potential applications extend beyond pharmaceuticals. In materials science, the unique structural features of {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol make it a candidate for developing advanced polymers and coatings. These materials could exhibit superior mechanical strength and chemical resistance due to the rigidity provided by the spirocyclic core.

One of the most exciting areas of research involving {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol is its role as a building block in organic synthesis. The spirocyclic structure provides a stable platform for constructing more complex molecules through various chemical reactions. For example, cross-coupling reactions can be employed to introduce new functional groups at specific positions on the molecule, enabling the creation of tailored compounds with desired properties.

The biological activity of {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol has been explored in several preclinical studies. These studies have shown that derivatives of this compound exhibit promising effects on various biological pathways. For instance, some derivatives have demonstrated anti-inflammatory and antioxidant properties, which could make them useful in treating chronic inflammatory diseases and oxidative stress-related conditions.

Another area of interest is the compound's potential as an intermediate in the synthesis of natural products analogs. By leveraging its structural features, researchers can mimic the scaffolds of bioactive natural products and develop synthetic routes that are more efficient and scalable than traditional methods.

The synthesis of {8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yields and purity. However, recent advances in catalytic methods have made it possible to construct such complex molecules more efficiently than ever before.

In conclusion,{8,8-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanol (CAS No. 1936560-36-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique molecular structure and functional groups make it an attractive scaffold for drug discovery and organic synthesis alike.As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in advancing our understanding of chemistry and biology.